Cas no 74906-88-0 (2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)-)

• Product name: 2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)-
• CAS No: 74906-88-0
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 540312
• PubChem ID: 71403861

2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(dimethylamino)-3-(phenylamino)-
• 3-anilino-2-cyano-3-(dimethylamino)prop-2-enamide
• 74906-88-0
• DTXSID40824742

• Inchi： InChI=1S/C12H14N4O/c1-16(2)12(10(8-13)11(14)17)15-9-6-4-3-5-7-9/h3-7,15H,1-2H3,(H2,14,17)
• InChI Key： SWCATGJAAXDTLG-UHFFFAOYSA-N
• SMILES： CN(C)C(=C(C#N)C(=O)N)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 230.11692
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 82.15